Cas no 133670-27-6 (S-phenyl benzenethiosulfinate)

• Product name: S-phenyl benzenethiosulfinate
• CAS No: 133670-27-6
• MF: C₁₂H₁₀OS₂
• MW: 234.337200641632
• CID: 6777745
• PubChem ID: 71019

S-phenyl benzenethiosulfinate Chemical and Physical Properties

Names and Identifiers

• Benzenethiosulphinic acid S-phenyl ester
• benzenesulfinylsulfanylbenzene
• Benzenesulfinothioic acid, S-phenyl ester
• SY359049
• Benzenesulfinic acid, S-phenyl ester
• Benzenesulfinic acid, thio-, S-phenyl ester
• S-Phenyl benzenesulfinothioate
• NSC-58814
• NSC58814
• SCHEMBL6930419
• 133670-27-6
• NSC 58814
• Phenyl benzenethiolsulfinate
• phenylsulfanylsulfinyl-benzene
• Phenyl benzene-thiosulfinate
• S-Phenyl benzenesulfinothioate #
• (-)-S-Phenyl benzenesulfinothioate
• 1208-20-4
• phenyl benzenethiosulfinate
• S-phenyl benzenethiosulfinate

• Inchi： 1S/C12H10OS2/c13-15(12-9-5-2-6-10-12)14-11-7-3-1-4-8-11/h1-10H
• InChI Key： POUBOKBBBIVWSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.01730729g/mol
• Monoisotopic Mass: 234.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 3.1